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Compound of Interest

Compound Name: N-Methyl pyrrole-d4

Cat. No.: B574978

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling N-Methylpyrrole-d4. The following procedures for personal
protective equipment (PPE), handling, storage, and disposal should be strictly followed to
ensure a safe laboratory environment. For the purpose of chemical safety and PPE, N-
Methylpyrrole-d4 should be treated with the same precautions as its non-deuterated analog, N-
Methylpyrrole.

Chemical and Physical Properties

A summary of the key quantitative data for N-Methylpyrrole is provided below. This information
is critical for safe handling and storage.
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Property Value Citations
Molecular Formula C5H7N

Boiling Point 112-113 °C [1]
Melting Point -57 °C [1]

Flash Point 15 °C (59 °F) - closed cup [1]
Density 0.914 g/mL at 25 °C [1]

Vapor Pressure 15 mm Hg (at 20.2 °C) [1]

Vapor Density 2.8 (vs air) [1]
Explosive Limits 1.4-8.5% (V) [1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure and ensure personal safety
when handling N-Methylpyrrole-d4, which is a highly flammable liquid and vapor, harmful if
swallowed, and causes skin and eye irritation.[2]

Recommended PPE for Handling N-Methylpyrrole-d4
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PPE Category

Specification

Rationale and Citations

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[2][3][4][5]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., butyl rubber,

nitrile).

To prevent skin contact, which
can cause irritation and
dermatitis.[5][6][7]

Skin and Body Protection

Protective clothing, such as a
lab coat, apron, or coveralls.
Safety shoes with steel toes
are recommended when

handling larger quantities.

To prevent skin contact and
absorption.[1][6][8]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
emergency situations, use a
NIOSH-approved respirator
with an organic vapor (OV)

cartridge.

To avoid inhalation of vapors
which may cause respiratory
irritation.[3][8][9]

Operational and Disposal Plans: A Step-by-Step

Guide

Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of N-

Methylpyrrole-d4.
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Caption: Workflow for the safe handling of N-Methylpyrrole-d4.

Procedural Steps for Handling

+ Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[3] Ensure that
a chemical fume hood is operational and that all necessary PPE is readily available.

+ Donning PPE: Put on all required personal protective equipment, including safety goggles,
chemical-resistant gloves, and a lab coat.[1][2]

¢ Chemical Handling:

o Always work in a well-ventilated area, preferably a chemical fume hood.[3][10]
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o Keep the container tightly closed when not in use.[3]

o To prevent fire from electrostatic discharge, use non-sparking tools and ensure that the
container and receiving equipment are grounded and bonded.[2][3]

o Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mist.[3]

o Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly after
handling.[2][3]

o Storage:

o Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
hot surfaces.[2][3]

o Keep the container tightly closed.[3][10]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[2][11]

Emergency Procedures

e In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water and soap.[3] If skin irritation occurs, seek medical attention.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[2][3]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[3] Call a poison control
center or doctor immediately.[3]

Disposal Plan
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o Waste Collection: Collect all waste containing N-Methylpyrrole-d4 in a suitable, closed, and
properly labeled container.[3][10]

» Disposal Regulations: Dispose of the contents and container in accordance with all
applicable local, state, and federal regulations for hazardous waste.[3][7] Do not let the
chemical enter drains.[3] Waste generators must ensure complete and accurate
classification of the hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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